Cas no 61568-52-3 (2-(3-Chlorophenyl)-1,3-dioxane)

• Product Name: 2-(3-Chlorophenyl)-1,3-dioxane
• CAS No: 61568-52-3
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 854199
• Update Time: 2023-08-02

2-(3-Chlorophenyl)-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,2-(3-chlorophenyl)-(9CI)
• 2-(3-chlorophenyl)-1,3-dioxane
• OKNDQHVZMVRWEW-UHFFFAOYSA-N
• 3-Chlorobenzaldehyde trimethylene acetal
• 2-(3-Chlorophenyl)-1,3-dioxane

• Inchi： 1S/C10H11ClO2/c11-9-4-1-3-8(7-9)10-12-5-2-6-13-10/h1,3-4,7,10H,2,5-6H2
• InChI Key： OKNDQHVZMVRWEW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1OCCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Topological Polar Surface Area: 18.5